Cas no 1423015-67-1 ((1R)-1-(3-nitrophenyl)propan-1-amine hydrochloride)

• Product Name: (1R)-1-(3-nitrophenyl)propan-1-amine hydrochloride
• CAS No: 1423015-67-1
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 4597979
• PubChem ID: 71757445
• Update Time: 2025-05-20

(1R)-1-(3-nitrophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-nitrophenyl)propan-1-amine hydrochloride

• Inchi： 1S/C9H12N2O2.ClH/c1-2-9(10)7-4-3-5-8(6-7)11(12)13;/h3-6,9H,2,10H2,1H3;1H/t9-;/m1./s1
• InChI Key： DOUHSTOUMBJFNC-SBSPUUFOSA-N
• SMILES： [C@@H](C1=CC=CC([N+]([O-])=O)=C1)(N)CC.[H]Cl

Computed Properties

• Exact Mass: 216.067
• Monoisotopic Mass: 216.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2

Additional information on (1R)-1-(3-nitrophenyl)propan-1-amine hydrochloride

(1R)-1-(3-Nitrophenyl)Propan-1-Amine Hydrochloride: A Comprehensive Overview

(1R)-1-(3-Nitrophenyl)Propan-1-Amine Hydrochloride, also known by its CAS number CAS No 1423015-67-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a chiral amine derivative with a nitrophenyl group attached to the central carbon atom, making it a valuable substrate for various chemical transformations and biological studies. The hydrochloride salt form ensures its stability and solubility in aqueous solutions, which is advantageous for its application in drug discovery and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1R)-1-(3-Nitrophenyl)Propan-1-Amine Hydrochloride. Researchers have employed asymmetric catalysis techniques to achieve high enantiomeric excess, which is crucial for its use in enantioselective reactions. The compound's structure, featuring a nitro group on the aromatic ring, contributes to its unique electronic properties, making it a promising candidate for exploring nitro group reactivity in medicinal chemistry.

In terms of pharmacological applications, (1R)-1-(3-Nitrophenyl)Propan-1-Amine Hydrochloride has been studied as a potential lead compound for developing bioactive molecules. Its ability to interact with various biological targets, such as enzymes and receptors, has been investigated using computational modeling and in vitro assays. Recent studies have highlighted its potential as a modulator of certain signaling pathways, which could be relevant for treating diseases like cancer and neurodegenerative disorders.

The stereochemistry of this compound plays a pivotal role in its biological activity. The (R)-configuration at the central carbon atom influences the molecule's conformation and interactions with biomolecules. This has led to extensive research on the stereochemical outcomes of reactions involving (1R)-1-(3-Nitrophenyl)Propan-1-Amine Hydrochloride, particularly in asymmetric synthesis and catalysis.

Moreover, the nitrophenyl group in this compound serves as a versatile functional group that can undergo various transformations. For instance, reduction of the nitro group can yield an amino group, which can further participate in amide bond formation—a key reaction in peptide synthesis. This makes (1R)-1-(3-Nitrophenyl)Propan-1-Amine Hydrochloride a valuable building block in medicinal chemistry.

In conclusion, (1R)-1-(3-Nitrophenyl)Propan-1-Amine Hydrochloride is a multifaceted compound with applications spanning synthetic chemistry, pharmacology, and drug discovery. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an important molecule in contemporary chemical science.